Cas no 2864-50-8 (Cholesterol 3-Sulfate Sodium Salt)

Cholesterol 3-Sulfate Sodium Salt Properties

Names and Identifiers

• Cholesteryl sodium sulfate
• Sodium cholesteryl sulfate
• 5-Cholesten-3beta-ol sulfate sodium salt
• Cholesterol-3-sulfate sodium salt
• cholesterol 3-sulfate (sodium salt)
• Cholesterol 3-Sulfate Sodium Salt
• Cholesterol Sulfate (sodium salt)
• 5-Cholesten-3β-ol sulfate sodium salt
• Cholesteryl sulfate sodium salt
• cholesterol sulfonate
• cholesteryl sulfate
• cholesteryl sulphate
• cholesterol sulfonate; cholesteryl sulfate; sodium cholesteryl sulfate; cholesteryl sulphate
• +Expand

• MDL： MFCD00079091
• InChIKey： LMPVQXVJTZWENW-KPNWGBFJSA-M
• Inchi： InChI=1S/C27H46O4S.Na/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(31-32(28,29)30)13-15-26(20,4)25(22)14-16-27(23,24)5;/h9,18-19,21-25H,6-8,10-17H2,1-5H3,(H,28,29,30);/q;+1/p-1/t19-,21+,22+,23-,24+,25+,26+,27-;/m1./s1
• SMILES： O=S(O[C@H]1CC[C@]2(C)[C@@]3([H])CC[C@]4(C)[C@@H]([C@@H](CCCC(C)C)C)CC[C@@]4([H])[C@]3([H])CC=C2C1)([O-])=O.[Na+]

Computed Properties

• Exact Mass: 488.29400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 488.293625
• Heavy Atom Count: 33
• Complexity: 819
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: Not available
• Surface Charge: 0
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 7.95400
• PSA: 74.81000
• Melting Point: 178-180 ºC
• Color/Form: Not available
• Solubility: Not available

Cholesterol 3-Sulfate Sodium Salt Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Storage Condition：−20°C
• FLUKA BRAND F CODES：3-10

Cholesterol 3-Sulfate Sodium Salt Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%